N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide

• IUPAC Name: N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide
• InChI: InChI=1S/C18H16FN3O2/c19-14-9-11-15(12-10-14)20-16(23)7-4-8-17-21-18(22-24-17)13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2,(H,20,23)
• InChI Key: JSBVQZKEWPVUCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide, also known as FPOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. FPOP is a small molecule that has been synthesized and studied extensively for its unique properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is not fully understood, but it is believed to interact with proteins by covalently modifying specific amino acid residues. N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is a reactive compound that can react with amino acid residues such as cysteine, methionine, histidine, and tryptophan, leading to the formation of adducts that can be detected and analyzed using mass spectrometry.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide can selectively modify specific amino acid residues in proteins, leading to changes in protein structure and function. In vivo studies have shown that N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide can penetrate cell membranes and modify intracellular proteins, leading to changes in cellular signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide in lab experiments is its ability to selectively modify specific amino acid residues in proteins. This allows researchers to study the effects of specific modifications on protein structure and function. Additionally, N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is relatively easy to synthesize and can be used in a variety of experimental settings.
One of the main limitations of using N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide in lab experiments is its potential toxicity. N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is a reactive compound that can modify proteins non-specifically, leading to potential off-target effects. Additionally, N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide can be difficult to work with due to its reactivity, which can make it challenging to control the extent of protein modification.

Future Directions

There are many potential future directions for research involving N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide. One area of interest is the development of N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide as a tool for studying protein-protein interactions and protein conformational changes. Additionally, N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide could be used to study the effects of specific protein modifications on disease states such as cancer and neurodegenerative diseases. Finally, the development of new synthetic methods for N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide could lead to the discovery of novel analogs with improved properties and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide involves the reaction of 4-fluoroaniline with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid, followed by the conversion of the resulting intermediate into the final product using butanoyl chloride. The synthesis of N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is relatively straightforward and can be accomplished using standard laboratory techniques.

Scientific Research Applications

N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been used as a tool to study protein-ligand interactions and protein conformational changes. In biochemistry, N-(4-fluorophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been used to study protein structure and dynamics, protein-protein interactions, and protein folding.